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Compound of Interest

Compound Name: S-14506

Cat. No.: B148235 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Proper

Handling and Disposal of S-14506.

The following provides critical safety and logistical information for the proper disposal of S-
14506, identified as 4-fluoro-N-[2-[4-(7-methoxynaphthalen-1-yl)piperazin-1-yl]ethyl]benzamide

(CAS Number: 135722-25-7). As a specific Safety Data Sheet (SDS) for S-14506 is not readily

available, these procedures are based on information for structurally related compounds and

general best practices for laboratory chemical waste management. It is imperative to treat S-
14506 as a hazardous chemical and to adhere to all local, state, and federal regulations.

I. Chemical and Physical Properties (Inferred)
While specific quantitative data for S-14506 is limited, the properties of related compounds,

such as other benzamide and piperazine derivatives, suggest the following characteristics. This

information should be used as a guideline for safe handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b148235?utm_src=pdf-interest
https://www.benchchem.com/product/b148235?utm_src=pdf-body
https://www.benchchem.com/product/b148235?utm_src=pdf-body
https://www.benchchem.com/product/b148235?utm_src=pdf-body
https://www.benchchem.com/product/b148235?utm_src=pdf-body
https://www.benchchem.com/product/b148235?utm_src=pdf-body
https://www.benchchem.com/product/b148235?utm_src=pdf-body
https://www.benchchem.com/product/b148235?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Inferred Value/Information Citation

Appearance Likely a solid. [1]

Melting Point

A related benzamide

compound has a melting point

of 125 - 129 °C.

[1]

Flash Point

A related benzamide

compound has a flash point of

180 °C.

[1]

Solubility

Likely soluble in organic

solvents. Limited solubility in

water is expected.

[2]

Hazards

May cause skin and eye

irritation. May be harmful if

swallowed or inhaled.[3][4]

Suspected of causing genetic

defects based on related

compounds.

II. Personal Protective Equipment (PPE) and
Handling
Before handling S-14506, ensure that all appropriate personal protective equipment is worn.

Gloves: Wear chemical-resistant gloves.[3]

Eye Protection: Use safety glasses with side-shields or goggles.[3]

Lab Coat: A lab coat or other protective clothing is required to prevent skin contact.[3]

Respiratory Protection: If working with the compound as a powder or in a way that generates

dust or aerosols, use a NIOSH-approved respirator.[5]

Ventilation: Always handle S-14506 in a well-ventilated area, preferably within a chemical

fume hood.[3]
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Handling Precautions:

Avoid breathing dust, fumes, or vapors.[3]

Prevent contact with skin and eyes.[3]

Wash hands thoroughly after handling.[3]

Keep containers tightly closed when not in use.[6]

III. Step-by-Step Disposal Protocol
The disposal of S-14506 must be conducted as hazardous waste. Under no circumstances

should this chemical be disposed of down the drain or in regular trash.[7]

Waste Identification and Segregation:

Label a dedicated, compatible, and leak-proof container with "Hazardous Waste" and the

full chemical name: "4-fluoro-N-[2-[4-(7-methoxynaphthalen-1-yl)piperazin-1-

yl]ethyl]benzamide".[2]

Keep S-14506 waste separate from other waste streams, especially incompatible

materials such as strong oxidizing agents.[2]

Container Management:

Ensure the waste container is kept tightly sealed except when adding waste.[2]

Store the waste container in a designated satellite accumulation area that is secure and

away from general laboratory traffic.[7]

Empty Container Decontamination:

Empty containers that held S-14506 must also be treated as hazardous waste unless

properly decontaminated.[8]

To decontaminate, triple rinse the container with a suitable solvent (e.g., acetone or

ethanol) in a chemical fume hood.[8]
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Collect the rinsate as hazardous waste in the designated S-14506 waste container.[8]

After triple rinsing and allowing it to dry, deface the label on the empty container before

disposal in accordance with institutional policies.[2]

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[7]

The recommended method of disposal for similar chemical compounds is high-

temperature incineration in a facility equipped with afterburners and scrubbers.[7]

IV. Spill Management
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Wear appropriate PPE as described in Section II.

Containment and Cleanup:

For solid spills, carefully sweep up the material to avoid generating dust and place it in the

designated hazardous waste container.[5]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent, collecting all cleaning materials

as hazardous waste.

Reporting: Report the spill to your EHS department.

V. Disposal Workflow Diagram
The following diagram illustrates the proper disposal workflow for S-14506.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b148235?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2024-01/Main%20Campus%20-%20Empty%20Bottle%20protocol.pdf
https://www.k-state.edu/safety/programs/lab/labsafety/waste/chemicalWaste.html
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_4_Chlorophenyl_4_8_nitroquinolin_5_yl_piperazin_1_yl_methanone.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_4_Chlorophenyl_4_8_nitroquinolin_5_yl_piperazin_1_yl_methanone.pdf
https://store.apolloscientific.co.uk/storage/msds/PC250001_msds.pdf
https://www.benchchem.com/product/b148235?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


S-14506 Disposal Workflow

Preparation

Waste Collection

Storage & Disposal

Wear appropriate PPE:
- Gloves

- Eye Protection
- Lab Coat

Collect S-14506 waste in the
designated container

Prepare a labeled, compatible
hazardous waste container

Store sealed waste container in a
satellite accumulation area

Triple rinse empty S-14506 containers

Collect rinsate as hazardous waste

Dispose of decontaminated containers
per institutional policy

Contact EHS or licensed waste
disposal company for pickup

Click to download full resolution via product page

Caption: Disposal workflow for S-14506.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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